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Compound of Interest

Compound Name: 2'-Deoxy-N4-dimethylcytidine

Cat. No.: B12104293

Get Quote

Executive Summary: The Hydrophobic Isostere
2'-Deoxy-N4-dimethylcytidine (d4mC) is a modified nucleoside where the exocyclic amino

group at position 4 of the cytosine ring is fully methylated. This modification replaces the two

hydrogen atoms required for Watson-Crick base pairing with methyl groups.

Core Significance:

In DNA (Synthetic/Probe): It acts as a "shape mimic" of Cytosine but lacks hydrogen-bonding

capability. It is used to decouple steric effects from hydrogen bonding during DNA replication

and epigenetic recognition.

In RNA (Biological/Natural): The ribonucleoside form (m⁴₂C) is a naturally occurring

modification in the 16S rRNA of Thermococcus kodakarensis, governing thermal stability.

In Analysis: It is bisulfite-resistant, mimicking 5-methylcytosine (5mC) in standard

sequencing workflows, which necessitates specialized discrimination protocols (LC-MS/MS).

Chemical & Structural Properties[1][2][3][4][5][6]
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Understanding the behavior of d4mC requires a structural comparison with canonical Cytosine

and the epigenetic mark 5-methylcytosine (5mC).

Structural Comparison
Cytosine (dC): Possesses an exocyclic -NH₂ group.[1] Forms 3 H-bonds with Guanine.

5-Methylcytosine (5mC): Methylation at C5. H-bonding face is intact. Increases helix stability

via base stacking.

N4-Methylcytosine (4mC): Monomethylation at N4.[2][3][4] Can still base pair (wobble or syn-

conformation), but destabilizes standard B-DNA.

N4,N4-Dimethylcytidine (d4mC): Dimethylation at N4.[2][3] Abolishes H-bonding capacity at

the Watson-Crick face. The methyl groups create steric bulk that clashes with the O6 of

Guanine.

Thermodynamic Impact
d4mC is often termed a "hydrophobic isostere." It retains the pyrimidine shape but presents a

hydrophobic surface to the complementary strand.

Base Pairing: Does not form stable pairs with G. It forces the polymerase or reader protein to

rely solely on geometric fit (steric exclusion) rather than electrostatic interactions.

Helix Stability: Incorporation of d4mC into double-stranded DNA significantly lowers the

melting temperature (

) due to the loss of inter-strand H-bonds and steric clashing.

Visualization of Steric Conflict
The following diagram illustrates the steric clash preventing standard pairing.
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Canonical G-C Pair

G - d4mC Interaction

Guanine
(O6, N1-H, N2-H)

Cytosine
(N4-H, N3, O2)

3 H-Bonds
(Stable)

Guanine
(O6 acceptor)

d4mC
(N4-Methyls)

STERIC CLASH
(Me vs O6)
No H-Bonds

Fig 1: d4mC disrupts Watson-Crick pairing via steric clash between N4-methyls and Guanine O6.

Click to download full resolution via product page

Biological Context: The RNA Discovery (m⁴₂C)
While d4mC is primarily a DNA probe, its ribonucleoside equivalent, m⁴₂C, is a verified

biological modification.

Organism:Thermococcus kodakarensis (Hyperthermophilic Archaeon).

Location: Position C918 in the 16S rRNA (Helix 31 loop).[2][3]

Enzyme:m⁴₂C Synthase (TK2045).[3] This enzyme contains a Rossmann-fold and

specifically targets intact ribosomes.[2][3]

Function: The modification enhances the structural rigidity of the ribosome, allowing the

organism to maintain translational fidelity at temperatures >85°C.

Relevance to Drug Development: Inhibitors of m⁴₂C synthase could serve as potent

antimicrobial agents against specific extremophilic pathogens or provide insights into

engineering thermostable enzymes for industrial applications.
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Applications in DNA Epigenetics (The "Probe"
Workflow)
In DNA research, d4mC is used to dissect the mechanisms of DNA Methyltransferases

(DNMTs) and Polymerases.

Probing Enzyme Fidelity (Steric Exclusion Model)
High-fidelity DNA polymerases were long thought to require hydrogen bonding to select the

correct base. By using d4mC (which has the correct shape but no H-bonds), researchers

proved that steric fit is the primary driver of polymerase selectivity.

Experiment: Primer extension assays using d4mC templates.

Result: High-fidelity polymerases (e.g., T7 DNA pol) incorporate dG opposite d4mC

efficiently despite the lack of H-bonds, confirming the "geometric selection" hypothesis.

Probing Epigenetic Readers
Epigenetic reader proteins (e.g., MBD domain proteins) bind methylated DNA.

Question: Do these proteins recognize the methyl group on the major groove edge (C5) or

the overall hydration shell?

Method: Synthetic oligos containing d4mC are used to disrupt the water network in the major

groove without altering the C5 position, allowing researchers to map the energetic

contribution of hydration to protein-DNA binding.

Detection & Discrimination Protocols
A critical challenge in epigenetic sequencing is that d4mC is Bisulfite Resistant. In standard

Bisulfite Sequencing (BS-seq), it behaves like 5mC (remains as C), leading to potential false

positives if not validated by Mass Spectrometry.

Protocol: Discriminating d4mC from 5mC
Objective: Confirm the presence of N4-dimethylation versus C5-methylation.
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Step 1: Enzymatic Digestion

Digest 1-5 µg of genomic DNA (or synthetic oligo) using Nucleoside Digestion Mix

(Benzonase, Phosphodiesterase I, Alkaline Phosphatase).

Incubate at 37°C for 2-4 hours.

Filter through a 10kDa MWCO spin filter to remove enzymes.

Step 2: LC-MS/MS Analysis (The Gold Standard)

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus).

Mobile Phase:

A: 0.1% Formic acid in Water.

B: 0.1% Formic acid in Acetonitrile.

Transition Monitoring (MRM):

dC: 228.1

112.1

5mC: 242.1

126.1

d4mC: 256.1

140.1 (Distinct mass shift +14 Da vs 5mC, +28 Da vs dC).

Step 3: Data Interpretation

d4mC elutes later than 5mC due to increased hydrophobicity (two methyl groups).

Quantification is performed using a synthetic d4mC standard curve.
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Analytical Workflow Diagram

Input DNA Sample
(Suspected Modification)

Bisulfite Treatment Enzymatic Digestion
(to nucleosides)

Sequencing

Result: C remains C
(Indistinguishable: 5mC or d4mC?)

LC-MS/MS Validation
(Required)

Validation

Reverse Phase HPLC

Mass Spectrometry (MRM)

Mass Check

Mass 242.1
Identified: 5mC

m/z 242

Mass 256.1
Identified: d4mC

m/z 256

Fig 2: Analytical workflow distinguishing 5mC from d4mC using LC-MS/MS validation.

Click to download full resolution via product page

Quantitative Data Summary
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Property Deoxycytidine (dC)
5-Methylcytosine
(5mC)

N4,N4-
Dimethylcytidine
(d4mC)

Molecular Weight 227.22 Da 241.24 Da 255.27 Da

H-Bond Donors (WC) 1 (N4-H) 1 (N4-H) 0 (Methyls block N4)

Base Pairing Pairs with G
Pairs with G (Stronger

stacking)

No Stable Pairing

(Steric Clash)

Bisulfite Reaction Deaminates to U
Resistant (Remains

C)

Resistant (Remains

C*)

Biological Role Canonical Base Epigenetic Repression
Synthetic Probe /

Archaeal RNA

Hydrophobicity Low Medium High

*Note: Resistance mechanism differs; 5mC is electronic/steric at C5; d4mC is steric/electronic

at N4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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